Allergy/Asthma

Description

Allergy refers to a hypersensitivity reaction by the immune system to typically harmless substances (allergens), leading to symptoms like rhinitis, conjunctivitis, or dermatitis. Asthma is a chronic inflammatory disease of the airways, characterized by variable and recurring symptoms, reversible airflow obstruction, and bronchospasm. Allergic asthma, a common subtype, is triggered by inhaled allergens, causing airway inflammation and hyperresponsiveness.